Cas no 2138076-26-1 (hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid)

• Product Name: hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid
• CAS No: 2138076-26-1
• MF: C₈H₁₃F₃N₂O₄S
• MW: 290.260031461716
• CID: 4640629
• PubChem ID: 132353828
• Update Time: 2025-10-31

hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• hexahydro-2H-1lambda6-[1,2]thiazolo[2,3-a]piperazine-1,1-dione, trifluoroacetic acid
• hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid

• Inchi： 1S/C6H12N2O2S.C2HF3O2/c9-11(10)4-1-6-5-7-2-3-8(6)11;3-2(4,5)1(6)7/h6-7H,1-5H2;(H,6,7)
• InChI Key： UKGSAGLMIPVDFG-UHFFFAOYSA-N
• SMILES： C(F)(F)(F)C(=O)O.O=S1(CCC2CNCCN12)=O

Additional information on hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid

Chemical Profile of Hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid (CAS No. 2138076-26-1)

Hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid, identified by the CAS number 2138076-26-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole and piperazine classes, featuring a unique heterocyclic framework that makes it a promising candidate for further investigation in drug discovery and development.

The molecular structure of this compound consists of a hexahydro moiety fused with a 1,2thiazolo ring system, which is further connected to an apiperazine core. The presence of a trifluoroacetic acid moiety at one end of the molecule introduces additional electronic and steric effects that can modulate its biological activity. Such structural features are often exploited to enhance binding affinity to biological targets, making this compound a subject of interest for designing novel therapeutic agents.

In recent years, there has been growing interest in heterocyclic compounds due to their diverse biological activities and potential applications in treating various diseases. The thiazole scaffold, in particular, is well-documented for its role in antimicrobial, antiviral, anti-inflammatory, and anticancer therapies. The incorporation of a piperazine ring into the structure can further enhance pharmacological properties by improving solubility and metabolic stability. The addition of a trifluoroacetic acid group can also influence the compound's pharmacokinetic profile by increasing lipophilicity and binding affinity.

Recent studies have highlighted the importance of optimizing heterocyclic structures to achieve desired biological outcomes. For instance, modifications to the hexahydro ring can alter electronic distributions and steric hindrance, thereby affecting receptor interactions. The 1,2thiazolo moiety has been shown to exhibit significant activity against certain enzymes and receptors involved in disease pathways. Researchers have been exploring derivatives of this class to identify more potent and selective inhibitors for therapeutic use.

The synthesis of hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid involves multi-step organic reactions that require careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as transition metal catalysis and flow chemistry have been employed to streamline the process. The introduction of the trifluoroacetic acid group typically requires fluorinating agents or other specialized reagents to achieve regioselectivity and functional group compatibility.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between this compound and potential biological targets. Techniques such as docking simulations and quantum mechanical calculations have provided insights into binding modes and energetics. These studies are crucial for designing analogs with improved pharmacological properties.

The potential applications of this compound extend to various therapeutic areas. Preliminary in vitro studies have suggested activity against enzymes involved in inflammation and cancer progression. The unique structural features make it a versatile scaffold for further derivatization to develop novel drug candidates. Additionally, its stability under various conditions makes it suitable for formulation into different pharmaceutical forms.

In conclusion,hexahydro-2H-1lambda6-1,2thiazolo2,3-apiperazine-1,1-dione, trifluoroacetic acid (CAS No. 2138076-26-1) represents an intriguing molecule with significant pharmaceutical potential. Its complex structure offers opportunities for designing new therapeutic agents with improved efficacy and selectivity. Continued research in this area is expected to yield valuable insights into its biological activities and potential clinical applications.